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Performance and Characteristics Comparison

The table below summarizes the key differences in the ITZ between MPC-based repair materials and

traditional Portland cement systems.

Characteristic

MPC-Based Repair Systems

Traditional Portland Cement (OPC)
Systems

General ITZ
Description

Typical ITZ Width
Microstructure &

Porosity

Mechanical
Properties

Failure Behavior

The ITZ between MPC and OPC mortar
is a distinct, vulnerable phase. [1]

~20 um [1]

ITZ has a lower elastic modulus than the
bulk materials, indicating a less dense
structure. [1]

Elastic modulus of the ITZ is about
0.098 times that of aggregate and 0.51
times that of OPC mortar. [1]

The ITZ formed between MPC, OPC
mortar, and aggregate is the most

A weak zone with higher porosity and
microcracks. [2] [3]

Up to 50 um [2]

Porous microstructure with large
voids and accumulated calcium
hydroxide (CH) crystals. [2]

Higher porosity leads to lower
strength, toughness, and elastic
modulus. [3]

The weak ITZ is susceptible to crack
initiation and propagation under load.
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Traditional Portland Cement (OPC)

Characteristic MPC-Based Repair Systems
Systems
vulnerable to failure. [1] [3]
Key Modification Using fiber reinforcement (e.g., Basalt Use of mineral additives like silica
Strategies Fiber) in MPC. [1] fume; improving aggregate surface

roughness. [3]

Detailed Experimental Data and Methodologies

The following section provides deeper context and methodological details from the key studies cited above.

e MPC Repair Interface Study [1]: This research focused on a Basalt Fiber Reinforced Polymer-
Modified MPC (BFPMPC) for rapid repair of Portland Cement Concrete Pavement (PCCP).

o Experimental Protocol: The mechanical properties across the repair interface were
investigated using nanoindentation. This technique measures the elastic modulus by pressing
a microscopic indenter into a material's surface. The resulting data was analyzed with
deconvolution analysis to determine the properties of specific material phases, including the
ITZ. A 2D numerical model was then built to simulate the mechanical behavior of the repaired
system.

o Key Finding: The study identified that the ITZ between the BFPMPC repair material and the
existing OPC mortar is the most vulnerable link, even more so than the interface between the
repair material and the aggregate.

e Geopolymer vs. OPC ITZ Study [2]: This research provides a useful benchmark for how alternative

binders can create a superior ITZ compared to OPC.

o Experimental Protocol: Researchers used Scanning Electron Microscopy (SEM) to
visualize the microstructure and nanoindentation to map the mechanical properties across the
ITZ.

o Key Finding: SEM images showed that OPC concrete had a weak ITZ with obvious pores and
microcracks, while the geopolymer concrete did not present a weak zone around its
aggregates. Nanoindentation tests confirmed a distinct, low-stiffness region around aggregates
in OPC, which was absent in the geopolymer.
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o Strategies for Improving the ITZ in Concrete [3]: A numerical study summarized effective methods to

enhance the ITZ, which are often applicable to various cementitious systems.

o Experimental Protocol: The research employed a parameterized numerical model of
concrete's heterogeneous structure (aggregate, mortar, ITZ) and used a cohesive zone model
to simulate crack behavior.

o Key Findings: The study quantitatively linked ITZ properties to macroscopic performance. It
found that the tensile fracture properties of concrete have a negative linear correlation with the
water-cement ratio of the mortar. Furthermore, the effect of silica fume content in an interfacial
agent followed an approximate quadratic parabola relationship, meaning there is an optimal
dosage for maximum improvement.

ITZ Formation and Characteristics Diagram

The diagram below illustrates the key microstructural differences in the ITZ between MPC and Portland

Cement systems, based on the findings from the search results.
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ITZ Characteristics:
» Weak, porous zone

* Accumulates CH crystals
* Width: Up to 50 pm

ITZ Characteristics:
* Distinct mechanical phase
» Lower elastic modulus
* Width: ~20 pm

Outcome:
Inherently weak zone,
prone to cracking

Outcome:
Vulnerable interface
but designed for rapid repair

Click to download full resolution via product page

Key Insights for Researchers

e For Rapid Repair Applications: MPC's primary advantage is its fast-setting and high early-strength
properties. While the ITZ with existing OPC remains a vulnerability, the use of fiber reinforcement (as
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in BFPMPC) is a key strategy to mitigate this and prevent premature failure. [1]

e The Role of Material Incompatibility: The weak ITZ in OPC systems is largely due to the "wall
effect" and the accumulation of crystalline by-products like Calcium Hydroxide. The search results
suggest that alternative cements like geopolymer can form a denser ITZ, highlighting that the
chemistry of the binder is a critical factor. [2]

¢ Universal Improvement Strategies: Several methods to enhance the ITZ are well-established,
particularly for OPC systems. These include using silica fume to densify the microstructure and
increasing aggregate surface roughness for better mechanical interlock. These strategies may also
be applicable when developing new MPC formulations. [3]
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References

1. Study of interfacial between magnesium... - Peeref transition zones [peeref.com]
2. Study of the Interfacial Transition Zone Characteristics ... [pmc.ncbi.nlm.nih.gov]
3. Tensile Fracture Property of Concrete Affected by Interfacial ... [jcsm.springeropen.com]

To cite this document: Smolecule. [interfacial transition zones MPC and Portland cement concrete].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b580013#interfacial-transition-zones-mpc-and-portland-cement-

concrete]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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